1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]piperidine-4-carboxamide

• IUPAC Name: 1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H27N5OS/c30-23(25-12-9-20-16-31-24(26-20)18-5-2-1-3-6-18)17-10-13-29(14-11-17)22-15-19-7-4-8-21(19)27-28-22/h1-3,5-6,15-17H,4,7-14H2,(H,25,30)
• InChI Key: BYXLPHAELKIZNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=NN=C2C1)N3CCC(CC3)C(=O)NCCC4=CSC(=N4)C5=CC=CC=C5
• Molecular Formula: C24H27N5OS
• Molecular Weight: 433.6 g/mol

Description

The compound “1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]piperidine-4-carboxamide” is a complex organic molecule that contains several heterocyclic rings, including a cyclopenta[c]pyridazine ring, a thiazole ring, and a piperidine ring.

Molecular Structure Analysis

The structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. The cyclopenta[c]pyridazine ring is a bicyclic structure containing a five-membered ring fused to a pyridazine ring. The thiazole ring is a five-membered ring containing one sulfur atom and one nitrogen atom. The piperidine ring is a six-membered ring containing one nitrogen atom.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions such as nucleophilic substitutions, electrophilic additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the degree of unsaturation, and the presence of heteroatoms would all influence its properties.

Scientific Research Applications

Thiazole-Aminopiperidine Hybrid Analogues

A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates was designed and synthesized, targeting Mycobacterium tuberculosis GyrB inhibitors. These compounds, evaluated for their in vitro Mycobacterium smegmatis (MS) GyrB ATPase assay, antituberculosis activity, and cytotoxicity, demonstrated promising results, with specific compounds showing significant activity against Mycobacterium tuberculosis, indicating the potential of thiazole and aminopiperidine hybrids in antimicrobial research (Jeankumar et al., 2013).

Synthesis and Biological Activities of Thiazolopyrimidine Derivatives

Another study focused on the synthesis of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine. These compounds exhibited significant analgesic and antiparkinsonian activities, comparable to established drugs like Valdecoxib® and Benzatropine®, highlighting their potential in developing new therapeutic agents (Amr et al., 2008).

Future Directions

Given the complexity of this compound and the presence of several heterocyclic rings, it could be of interest in various fields such as medicinal chemistry and materials science. Further studies could explore its potential biological activities, its reactivity, and its physical and chemical properties.